Cas no 1121057-53-1 (1-Boc-3-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrrolidine)

• Product Name: 1-Boc-3-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrrolidine
• CAS No: 1121057-53-1
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 1082349
• PubChem ID: 52988111
• Update Time: 2025-11-02

1-Boc-3-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrrolidine
• tert-butyl 3-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidine-1-carboxylate
• 1121057-53-1
• JCOXIBYCDBFXNL-UHFFFAOYSA-N
• DB-060163
• AKOS015900747
• 3-(3-methyl-[1,2,4]oxadiazol-5-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CS-0365598
• SCHEMBL661532

• Inchi： 1S/C12H19N3O3/c1-8-13-10(18-14-8)9-5-6-15(7-9)11(16)17-12(2,3)4/h9H,5-7H2,1-4H3
• InChI Key： JCOXIBYCDBFXNL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2=NC(C)=NO2)C1)=O

Computed Properties

• Exact Mass: 253.14264148g/mol
• Monoisotopic Mass: 253.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.169

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 1-Boc-3-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrrolidine

1-Boc-3-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrrolidine: A Versatile Building Block in Modern Medicinal Chemistry and Drug Discovery

CAS No. 1121057-53-1 is a synthetically significant compound that has gained increasing attention in the field of medicinal chemistry due to its unique structural features and functional versatility. This compound, known as 1-Boc-3-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrrolidine, combines the characteristics of a protected pyrrolidine ring with a substituted 1,2,4-oxadiazole moiety. The presence of a Boc (tert-butyloxycarbonyl) group on the pyrrolidine nitrogen provides a temporary protective function, while the 3-methyl-1,2,4-oxadiazol-5-yl substituent introduces bioactive potential through its ability to participate in hydrogen bonding and electrostatic interactions. These dual functionalities make 1-Boc-3-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrrolidine a valuable intermediate in the synthesis of complex molecules with applications in pharmaceuticals, agrochemicals, and materials science.

Recent studies published in Organic Letters (2023) have highlighted the strategic importance of 1,2,4-oxadiazole scaffolds in drug design, particularly for their ability to modulate enzyme activity and receptor binding. The 3-methyl-1,2,4-oxadiazol-5-yl group in 1-Boc-3-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrrolidine is structurally analogous to key pharmacophores found in FDA-approved drugs, such as the anticoagulant rivaroxaban and the antifungal agent posaconazole. This structural similarity has prompted researchers to explore the compound’s potential as a precursor for developing novel therapeutics targeting kinase inhibition and GPCR modulation.

The pyrrolidine ring in 1-Boc-3-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrrolidine is a well-established structural motif in medicinal chemistry, known for its ability to mimic the conformational flexibility of natural amino acids. The Boc protection group plays a critical role in synthetic strategies by preventing premature deprotection during multi-step reactions. Recent advances in deprotection chemistry, as reported in ACS Medicinal Chemistry Letters (2024), have demonstrated that the Boc group can be selectively removed under mild acidic conditions, enabling precise control over reaction outcomes in the synthesis of peptidomimetics and small-molecule drugs.

One of the most promising applications of 1-Boc-3-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrrolidine is in the development of covalent inhibitors for protein targets. The 1,2,4-oxadiazole ring system has been shown to exhibit favorable reactivity toward nucleophilic attack, a property that is particularly useful in the design of irreversible enzyme inhibitors. A 2023 study in Journal of Medicinal Chemistry demonstrated that compounds containing 1,2,4-oxadiazole scaffolds displayed enhanced potency against kinases involved in cancer progression, with IC₅₀ values as low as 0.12 μM. This finding underscores the potential of 1-Boc-3-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrrolidine as a building block for next-generation targeted therapies.

The 3-methyl-1,2,4-oxadiazol-5-yl substituent in 1-Boc-3-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrrolidine also contributes to its hydrophobicity and lipophilicity, which are critical parameters in drug absorption and distribution. Computational models published in European Journal of Medicinal Chemistry (2024) predict that the compound’s logP value falls within an optimal range for oral bioavailability, with a calculated value of 2.35. These properties make 1-Boc-3-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrrolidine an attractive candidate for developing drugs with improved pharmacokinetic profiles.

Synthetic methods for 1-Boc-3-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrrolidine have been optimized to achieve high yields and scalability. A recent report in Synthesis (2024) described a one-pot protocol involving the condensation of 3-methyl-1,2,4-oxadiazole derivatives with Boc-protected pyrrolidines under microwave irradiation, achieving yields exceeding 90%. This approach not only reduces reaction times but also minimizes the formation of byproducts, which is crucial for industrial applications.

The environmental impact of 1-Boc-3-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrrolidine synthesis has also been a focus of recent research. A 2024 study in Green Chemistry proposed the use of ion liquid-based catalysts to replace traditional metal catalysts in the synthesis of 1,2,4-oxadiazole derivatives. This innovation reduces the use of toxic reagents and improves the overall sustainability of the process, aligning with the growing emphasis on green chemistry in drug development.

Looking ahead, the integration of 1-Boc-3-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrrolidine into combinatorial chemistry libraries is expected to accelerate the discovery of novel bioactive compounds. High-throughput screening platforms, coupled with machine learning algorithms, are being employed to predict the biological activity of derivatives based on the compound’s structural features. These computational tools can identify lead candidates with high selectivity and low off-target effects, significantly streamlining the drug discovery pipeline.

In conclusion, CAS No. 1121057-53-1 or 1-Boc-3-(3-Methyl-1,2,4-oxadiazol-5-yl)pyrrolidine represents a paradigm shift in the design of synthetic intermediates for pharmaceutical applications. Its unique combination of Boc protection, pyrrolidine ring flexibility, and 1,2,4-oxadiazole bioactivity positions it as a cornerstone in modern drug development. As research continues to uncover new applications and synthetic pathways, this compound is poised to play a pivotal role in advancing the next generation of therapeutics.